Sodium amide
Sodium amide
Sodium amide, an inorganic compound used in organic synthesis, is generally prepared by heating sodium metal in gaseous ammonia. It is used in some organic reactions like dehalogenation, deprotonation, anionic polymerization of ionic chains, and in cleavage of ketones.
Sodium amide is an odorless colorless solid. Denser than water.
Sodium amide is an odorless colorless solid. Denser than water.
Brand Name:
Vulcanchem
CAS No.:
7782-92-5
VCID:
VC21068162
InChI:
InChI=1S/H2N.Na/h1H2;/q-1;+1
SMILES:
[NH2-].[Na+]
Molecular Formula:
NaNH2
H2NNa
H2NNa
Molecular Weight:
39.013 g/mol
Sodium amide
CAS No.: 7782-92-5
Cat. No.: VC21068162
Molecular Formula: NaNH2
H2NNa
Molecular Weight: 39.013 g/mol
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Specification
| Description | Sodium amide, an inorganic compound used in organic synthesis, is generally prepared by heating sodium metal in gaseous ammonia. It is used in some organic reactions like dehalogenation, deprotonation, anionic polymerization of ionic chains, and in cleavage of ketones. Sodium amide is an odorless colorless solid. Denser than water. |
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| CAS No. | 7782-92-5 |
| Molecular Formula | NaNH2 H2NNa |
| Molecular Weight | 39.013 g/mol |
| IUPAC Name | sodium;azanide |
| Standard InChI | InChI=1S/H2N.Na/h1H2;/q-1;+1 |
| Standard InChI Key | ODZPKZBBUMBTMG-UHFFFAOYSA-N |
| Isomeric SMILES | [NH2-].[Na+] |
| SMILES | [NH2-].[Na+] |
| Canonical SMILES | [NH2-].[Na+] |
| Boiling Point | 752 °F at 760 mm Hg (USCG, 1999) 400 °C |
| Colorform | WHITE CRYSTALLINE POWDER |
| Melting Point | 410 °F (USCG, 1999) 210 °C |
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